3-chloro-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H10ClN3O2S2/c17-13-10-5-1-2-6-11(10)24-14(13)15(21)18-16-20-19-12(22-16)8-9-4-3-7-23-9/h1-7H,8H2,(H,18,20,21)
• InChI Key: CZQCQWNFFHPDLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=NN=C(O3)CC4=CC=CS4)Cl
• Molecular Formula: C16H10ClN3O2S2
• Molecular Weight: 375.9 g/mol

Description

“3-chloro-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide” is a small molecule with the chemical formula C22H23Cl2N5O2S. It belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring structures and functional groups. The molecule has a benzo[b]thiophene moiety, an oxadiazole ring, and a carboxamide group. The exact 3D conformation of the molecule could not be retrieved from the available sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 492.4 g/mol. It is a small molecule and belongs to the class of organic compounds known as alpha amino acids and derivatives.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the antimicrobial potential of compounds structurally related to 3-chloro-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide. Studies have synthesized various derivatives showing significant antibacterial and moderate antifungal activities against pathogens like Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Candida albicans, and Aspergillus niger (Naganagowda & Petsom, 2011); (Chawla et al., 2010); (Isloor et al., 2010).

Photophysical Properties and Optoelectronic Applications

These compounds have been studied for their photophysical properties, indicating potential use in photonic, sensor, and optoelectronic devices. Investigations into their excited and ground state dipole moments suggest that these molecules become more polar in the excited state, a characteristic beneficial for optoelectronic applications (Naik et al., 2019).

Aniline Sensing

Derivatives of 1,3,4-oxadiazoles, which include the core structure of the compound , have been employed in fluorescence studies for aniline sensing. These studies demonstrate the potential of these compounds in detecting aniline via fluorescence quenching, which is crucial in environmental monitoring (Naik et al., 2018).

Antioxidant Activity

Related compounds have also been investigated for their antioxidant properties, with some derivatives exhibiting potent antioxidant activities. This suggests the potential use of these compounds in pharmacological or nutraceutical applications (Tumosienė et al., 2019).

Anticancer Evaluation

Certain 1,3,4-oxadiazole derivatives have been evaluated for anticancer activity, showing promise against various cancer cell lines. This highlights the potential for these compounds in the development of new anticancer therapies (Salahuddin et al., 2014).

Future Directions

The future directions for this compound could involve further investigation into its potential therapeutic properties, as well as exploration of its chemical reactivity and potential applications in other areas of chemistry.

Mechanism of Action

Target of Action

The primary target of this compound is the STING protein , an important immune-associated protein that localizes in the endoplasmic reticulum membrane . STING serves as a pattern-recognition receptor (PRR) and an adaptor molecule, which can be directly stimulated by cyclic dinucleotides (CDNs) to activate the innate immune system .

Pharmacokinetics

Thiophene and its substituted derivatives, which are part of the compound’s structure, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .

Action Environment

It is generally recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye when handling similar compounds . Use of personal protective equipment, ensuring adequate ventilation, and removal of all sources of ignition are also advised .